Ethyl 3-(3-hydroxyphenyl)-3-methylaminopropionate

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: ethyl 3-(3-hydroxyphenyl)-3-(methylamino)propanoate
• InChI: InChI=1S/C12H17NO3/c1-3-16-12(15)8-11(13-2)9-5-4-6-10(14)7-9/h4-7,11,13-14H,3,8H2,1-2H3
• InChI Key: HFMVKUUKIKKDOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC(=CC=C1)O)NC

Description

Ethyl 3-(3-hydroxyphenyl)-3-methylaminopropionate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(3-Hydroxyphenyl)-3-methylaminopropionic acid (24.1 g) obtained from Example 7a was dissolved in ethanol (200 ml), and concentrated sulfuric acid (10 ml) was added dropwise to the solution. The resulting mixture was heated under reflux for 8 hours. The reaction mixture was neutralized with saturated aqueous sodium hydrogencarbonate solution and the solvent was removed under reduced pressure. The residual aqueous solution was extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate and concentrated under reduced pressure to afford the desired compound which was used in next step reaction without further purification.